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Compound of Interest

Compound Name: 4-Bromo-5-methylthiazole

Cat. No.: B580489 Get Quote

Disclaimer: Comprehensive safety and handling data for 4-Bromo-5-methylthiazole (CAS No.

132221-51-3) is not publicly available in standard safety data sheets. The following guide is

based on the safety data for the closely related structural isomer, 2-Bromo-5-methylthiazole

(CAS No. 41731-23-1), and should be used as an illustrative example and for guidance

purposes only. Researchers must conduct a thorough, independent risk assessment and

consult with their institution's safety office before handling any chemical.

This technical whitepaper provides an in-depth overview of the safety protocols and handling

procedures for brominated methylthiazole compounds, with a specific focus on the data

available for 2-Bromo-5-methylthiazole. It is intended for researchers, scientists, and

professionals in drug development who may work with this class of heterocyclic compounds.

Hazard Identification and Classification
Based on available data for the isomer 2-Bromo-5-methylthiazole, the compound is classified

as a hazardous substance. The Globally Harmonized System (GHS) classification is

summarized below.

GHS Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Irritation 2 / 2A
H319: Causes serious eye

irritation.[1][2]

Flammable Liquids 4 H227: Combustible liquid.

GHS Label Elements
Element Details

Pictogram

Signal Word Warning[1][2]

Hazard Statements

H315: Causes skin irritation.[1][2]H319: Causes

serious eye irritation.[1][2]H227: Combustible

liquid.

Precautionary Statements

Prevention: P210, P264, P280[1]Response:

P302+P352, P305+P351+P338, P332+P313,

P337+P313, P362+P364[1][2]Storage:

P403+P235Disposal: P501

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties for 2-Bromo-5-

methylthiazole. This data is critical for designing safe experimental and storage conditions.
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Property Value

Molecular Formula C₄H₄BrNS

Molecular Weight 178.05 g/mol [3]

Appearance
Colorless to Light yellow to Light orange clear

liquid

Boiling Point 84 °C @ 12 mmHg

Flash Point 72 °C / 161.6 °F

Specific Gravity 1.68 (20/20)

Refractive Index 1.58

Purity >98.0% (GC)

Handling and Storage Protocols
Proper handling and storage are paramount to ensure laboratory safety. The following

protocols are derived from established safety guidelines for this class of chemicals.

Engineering Controls
Operations should be conducted in a well-ventilated area. A certified chemical fume hood is

required for all manipulations of the compound.[1] Eyewash stations and safety showers must

be readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory. The workflow for selecting and using PPE is

outlined in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylthiazole
https://www.tcichemicals.com/BE/en/sds/B4604_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B4604_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Protocol

Assess Task-Specific Hazards

Eye Protection:
Chemical safety goggles or face shield.

(EN166 compliant)

Hand Protection:
Chemically resistant gloves (e.g., nitrile).

Inspect before use.

Body Protection:
Flame-retardant lab coat.

Closed-toe shoes.

Respiratory Protection:
Required if vapors/aerosols are generated.

Use NIOSH/MSHA approved respirator.

Click to download full resolution via product page

Figure 1. Personal Protective Equipment (PPE) selection workflow.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1]

The compound is listed as air-sensitive; handle and store under an inert atmosphere (e.g.,

Nitrogen or Argon).

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is in a cool, dark place, ideally below 15°C.

Emergency and First-Aid Procedures
A clear and logical response workflow is critical in the event of an exposure or spill.
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Exposure Response Workflow
The following diagram outlines the immediate steps to be taken following accidental exposure.

Exposure First-Aid Protocol

Exposure Event

Skin Contact:
1. Immediately remove contaminated clothing.

2. Wash with plenty of soap and water.
3. Seek medical attention if irritation persists.

Eye Contact:
1. Rinse cautiously with water for several minutes.

2. Remove contact lenses, if present and easy to do.
3. Continue rinsing and seek immediate medical attention.

Inhalation:
1. Move person to fresh air.

2. Keep at rest in a position comfortable for breathing.
3. Seek medical attention if feeling unwell.

Ingestion:
1. Rinse mouth.

2. Do NOT induce vomiting.
3. Seek immediate medical attention.

Click to download full resolution via product page

Figure 2. First-aid workflow for different exposure routes.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Specific Hazards: The compound is a combustible liquid. Vapors may form explosive

mixtures with air. Hazardous decomposition products include carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), sulfur oxides, and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.

Containment and Cleanup: Absorb spillage with inert material (e.g., sand, vermiculite).

Collect and place in a suitable, closed container for disposal.[1] Ensure the area is well-
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ventilated.

Stability and Reactivity
Reactivity: No specific data available; however, hazardous polymerization is not expected to

occur.

Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Exposure to air, heat, flames, and sparks.[1]

Incompatible Materials: Strong oxidizing agents.

Toxicological and Ecological Information
Detailed toxicological and ecological studies for 2-Bromo-5-methylthiazole are not available in

the consulted safety data sheets. No quantitative data (e.g., LD50, LC50) is provided. As a

halogenated heterocyclic compound, it should be handled with the assumption of potential

toxicity. It must not be released into the environment, and disposal should be managed through

a licensed hazardous waste disposal company.

Conclusion
While a comprehensive safety profile for 4-Bromo-5-methylthiazole is not currently available,

the data for its isomer, 2-Bromo-5-methylthiazole, indicates that it is a combustible liquid that

causes significant skin and eye irritation.[1] All handling should be performed by qualified

personnel in a controlled laboratory setting, adhering strictly to the engineering controls, PPE

requirements, and handling protocols outlined in this guide. A thorough, substance-specific risk

assessment is mandatory before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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